7-Bromo-1-(4-methoxyphenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H24BrNO5
• Molecular Weight: 486.4 g/mol
• IUPAC Name: 7-bromo-1-(4-methoxyphenyl)-2-(3-propan-2-yloxypropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H24BrNO5/c1-14(2)30-12-4-11-26-21(15-5-8-17(29-3)9-6-15)20-22(27)18-13-16(25)7-10-19(18)31-23(20)24(26)28/h5-10,13-14,21H,4,11-12H2,1-3H3
• InChI Key: XOJKYPNGVZPORX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C=C3)Br)C4=CC=C(C=C4)OC

Description

7-Bromo-1-(4-methoxyphenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione class. Its core structure consists of a fused chromene-pyrrole-dione scaffold, functionalized with a 7-bromo substituent on the chromene ring, a 4-methoxyphenyl group at position 1, and a 3-(propan-2-yloxy)propyl chain at position 2. This compound is synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines, as described by Vydzhak and Panchishin .

Biological Activity

The compound 7-Bromo-1-(4-methoxyphenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a member of the chromeno-pyrrole family, notable for its complex structure and potential biological activities. This article explores its biological activity, synthesis, and therapeutic implications based on current research findings.

Structural Characteristics

The molecular formula of 7-Bromo-1-(4-methoxyphenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is C_20H_24BrN_1O_4 with a molecular weight of approximately 463.36 g/mol. The compound features several distinct structural elements:

Structural Feature	Description
Bromine Atom	Enhances biological activity and reactivity.
Methoxyphenyl Group	Potentially influences pharmacokinetics and binding affinity.
Dihydrochromeno-Pyrrole Core	Central to its biological properties and interactions.

Research indicates that 7-Bromo-1-(4-methoxyphenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may exhibit significant biological activities including:

• Antiproliferative Effects : In vitro studies suggest that this compound can inhibit cell proliferation in various cancer cell lines, potentially through modulation of telomerase activity and induction of apoptosis via oxidative stress pathways .
• Telomerase Inhibition : Similar compounds have shown high inhibitory activity against telomerase, which is often upregulated in cancer cells . The specific mechanisms by which this compound modulates telomerase activity warrant further investigation.

Anticancer Activity

A study focusing on related chromeno-pyrrole derivatives demonstrated that these compounds possess notable antiproliferative effects against hepatocellular carcinoma cell lines (SMMC-7721), with IC50 values indicating strong efficacy without significant toxicity to normal cells . This suggests a promising therapeutic window for further development.

Antimicrobial Properties

Compounds with similar structural motifs have been reported to exhibit antibacterial properties against Gram-positive and Gram-negative bacteria. The presence of halogen substitutions (like bromine) has been linked to increased antibacterial activity . Further studies are required to evaluate the specific antimicrobial spectrum of 7-Bromo-1-(4-methoxyphenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Formation of the Chromeno-Pyrrole Core : Utilizing starting materials that contain both chromene and pyrrole functionalities.
• Bromination and Methoxylation : Introducing the bromine atom and methoxy group at specific positions to enhance biological activity.
• Final Modifications : Adding the propan-2-yloxy side chain to complete the structure.

These synthetic routes are crucial for producing the compound with desired purity and yield.

Comparison with Similar Compounds

Halogen and Aryl Group Modifications

• NCGC00538279 (4): Features a 7-chloro substituent (vs. bromo), a 3,4-dimethoxyphenyl group (vs. 4-methoxyphenyl), and a 3-(dimethylamino)propyl chain (vs. isopropyloxypropyl).
• Compound 3q: A dihydropyrroloacridinone derivative with a 9-bromo and 4-chlorophenyl group. The acridinone core (vs. chromenopyrrole) confers distinct π-conjugation and electronic properties, which may alter binding interactions in biological systems .
• AV-C : Contains a 2-fluorophenyl group and a 5-isopropyl-1,3,4-thiadiazol-2-yl substituent. The thiadiazole ring introduces additional hydrogen-bonding capacity, correlating with its reported activity as a TRIF pathway agonist .

Alkyl Chain and Polar Group Variations

• 1-(4-Methoxyphenyl)-2-[3-(4-morpholinyl)propyl] derivative: Replaces the isopropyloxy group with a morpholine moiety.
• 2-(4-Bromophenyl)-7-chloro-1-(4-hydroxy-3-methoxyphenyl) derivative : Substitutes the 7-bromo with 7-chloro and introduces a hydroxyl group on the aryl ring. The hydroxyl group may confer antioxidant properties or metabolic susceptibility .

Data Tables

Table 1: Structural and Functional Comparison of Analogues

Compound Name	Core Structure	Key Substituents	Molecular Weight	Notable Properties/Activities	References
Target Compound	Chromeno[2,3-c]pyrrole-3,9-dione	7-Bromo, 4-methoxyphenyl, 3-(propan-2-yloxy)propyl	~523.3*	N/A (SAR under study)
NCGC00538279 (4)	Chromeno[2,3-c]pyrrole-3,9-dione	7-Chloro, 3,4-dimethoxyphenyl, 3-(dimethylamino)propyl	~487.9	GHSR1a ligand
AV-C	Chromeno[2,3-c]pyrrole-3,9-dione	2-Fluorophenyl, 5-isopropyl-1,3,4-thiadiazol-2-yl	~467.5	TRIF agonist, antiviral
1-(4-Methoxyphenyl)-2-[3-morpholinylpropyl]	Chromeno[2,3-c]pyrrole-3,9-dione	4-Methoxyphenyl, 3-morpholinylpropyl	434.5	Enhanced polarity

*Calculated based on analogous structures.

Research Findings and Implications

• Synthetic Flexibility : The multicomponent reaction allows rapid diversification, with 223 analogues synthesized, demonstrating tolerance for halogens, alkoxy, and polar groups .
• Halogen Effects : Bromo substituents (as in the target compound) may enhance binding affinity via hydrophobic interactions compared to chloro analogues, though at the cost of increased molecular weight .
• Alkyl Chain Design: The 3-(propan-2-yloxy)propyl group in the target compound balances lipophilicity and metabolic stability, whereas morpholine or dimethylamino chains optimize solubility .